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Compound of Interest

3'4'-Difluoro-5'-
Compound Name:

methoxyacetophenone
CAS No.: 1256477-63-0
Cat. No.: B7964924

Get Quote

\ J

Technical Monograph: Safety, Handling, and Synthetic Utility of 3',4'-Difluoro-5'-
methoxyacetophenone

CAS Number: 1256477-63-0 Document Type: Technical Safety Guide & Handling Protocol
Version: 2.0 (Senior Scientist Review)

Executive Summary & Chemical Identity

3',4'-Difluoro-5'-methoxyacetophenone is a high-value fluorinated aromatic intermediate
used primarily in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly
kinase inhibitors where metabolic stability at the phenyl ring is required. Unlike simple
acetophenones, the specific substitution pattern (3,4-difluoro-5-methoxy) imparts unique
electronic properties and, critically, elevated toxicity profiles compared to non-fluorinated
analogs.

This guide moves beyond the standard MSDS, providing a "Senior Scientist" perspective on
the why and how of handling this compound safely.
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hysicochemical Profile[11[21[21[4][5][6][7]

Property Data Source/Validation

CAS Number 1256477-63-0 [ChemScene, 2025]
Molecular Formula CoHsF20:2 Calculated

Molecular Weight 186.16 g/mol Calculated

Appearance Solid (White to Off-White) Observed (Analogous)
Solubility DMSO, Methanol, DCM Standard Organic Solvents
LogP (Predicted) ~2.3-25 Lipophilic (Bioavailable)
Hazard Class GHSO06 (Toxic) CRITICAL SAFETY NOTE

Hazard Identification & Toxicology (The "Why")

Standard MSDS documents often list generic H-codes. As researchers, we must understand
the mechanism of toxicity to design effective controls.

Critical Hazard Assessment: Unlike 4'-methoxyacetophenone (which is merely an irritant), the
3',4'-difluoro substitution activates the ring and increases lipophilicity, facilitating rapid
absorption through dermal and respiratory routes. The GHS06 (Skull & Crossbones)
designation indicates acute toxicity.

o Acute Toxicity (Oral/Dermal/Inhalation): High. The compound is classified under UN 2811
(Toxic Solid, Organic, n.o.s.).

o Skin/Eye Interaction: The electron-withdrawing fluorine atoms make the alpha-carbon of the
acetyl group slightly more acidic and the ring more susceptible to nucleophilic attack in
metabolic pathways, potentially leading to reactive metabolites.

o Target Organs: Central Nervous System (CNS) and Hepatic systems (typical for fluorinated
aromatics).

GHS Classification & Labeling[9]
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Hazard Statements

Pictogram Signal Word
(Inferred)

H301: Toxic if swallowed.H311:
Toxic in contact with

s (GHSO06) DANGER skin.H331: Toxic if
inhaled.H315/H319: Causes

skin/eye irritation.

Risk Management & Engineering Controls

Core Directive: Do not handle this compound on an open bench. All manipulations must occur
within a controlled environment.

A. Primary Containment (Engineering Controls)

e Solids Handling: Weighing must be performed in a Chemical Fume Hood (Class Il) or a
Powder Containment Balance Enclosure.

 Airflow: Face velocity must be maintained > 0.5 m/s (100 fpm).

 Static Control: Use an ionizing bar during weighing. Fluorinated solids are prone to static
charge, leading to "fly-away" powder that causes invisible surface contamination.

B. Personal Protective Equipment (PPE) Matrix
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Required for CAS

Body Part Standard PPE Rationale
1256477-63-0
Fluorinated organics
Double Nitrile (Total can permeate thin
Hands Nitrile (4 mil) >8 mil) or Laminate nitrile. Double gloving
(Silver Shield) provides a
"breakthrough" buffer.
Fine particulate
) P100/ N99 or PAPR o )
Respiratory N95 Mask toxicity requires

(if outside hood)

HEPA-level filtration.

Eyes

Safety Glasses

Chemical Goggles +
Face Shield

Risk of ocular

absorption from dusts.

Body

Lab Coat

Tyvek® Sleeves or

Disposable Coverall

Prevents
accumulation on
cotton lab coats which
can transfer to

common areas.

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for handling GHS06 Fluorinated

Intermediates.
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Receive Compound

(CAS 1256477-63-0)

Check GHS Label

IS it GHSO06 (TOXIC)? ittt Standard Bench Handling

es (Skull/Crossbones)

Transfer to Fume Hood
(Do NOT Open on Bench)

Don Double Nitrile Gloves
& Tyvek Sleeves

Weigh in Static-Free Vessel

Dissolve Immediately
(Reduce Dust Hazard)

Click to download full resolution via product page

Figure 1: Decision logic for handling high-potency fluorinated intermediates. Note the strict
diversion to hood containment for GHS06 compounds.

Synthetic Utility & Reaction Safety
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Why this compound? In drug discovery, the 3,4-difluoro motif is often used to block metabolic
oxidation (P450 metabolism) at the 3 and 4 positions of the phenyl ring, extending the half-life
of the drug. The 5-methoxy group provides a hydrogen bond acceptor, often critical for kinase
binding pockets.

Handling in Synthesis (The "Expert" View)

o Friedel-Crafts Acylation: If synthesizing from 1,2-difluoro-3-methoxybenzene, be aware that
aluminum chloride (

) waste will contain residual fluorinated aromatics. Quench slowly into ice/HCI in the hood.

» Nucleophilic Attacks: The acetyl group is reactive. If performing Grignard additions or
reductions, ensure the reaction vessel is vented through a scrubber.

e Waste Disposal:

o Do not mix with general organic waste if possible. Segregate as "Toxic Halogenated
Waste".

o Labeling: Must explicitly state "Toxic Fluorinated Compound" to alert disposal crews.
Emergency Response Protocols
Spill Response (Solid):
o Evacuate: Clear the immediate area (10 ft radius).
o PPE: Don full PPE (Double gloves, Goggles, N95/P100).

o Containment: Do not dry sweep (generates dust). Cover with a wet paper towel (solvent-
dampened, e.g., ethanol) to adhere powder.

o Clean: Wipe up carefully. Place all waste in a sealed bag inside the hood. Wash surface with
soap and water.[1][2][3]

First Aid:
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 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen. Seek medical
attention.

» Skin Contact: Wash with soap and water for 15 minutes. Do not use solvents
(ethanol/DMSO) to wash skin, as this enhances absorption of the fluorinated compound.

e Eye Contact: Rinse for 15 minutes.[1][2]

Structure-Activity Relationship (SAR) Logic

Understanding the chemical structure helps predict reactivity and safety.

Increases Lipophilicity

3,4-Difluoro Group ---9 Blocks Metabolism
/ ‘ Increases Toxicity
3',4'-Difluoro-5'-methoxyacetophenone g e 5-Methoxy Group

Acetyl Group ~ -----—-- >
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Electron Donor

Electrophilic Center
Reactive Handle

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) breakdown. The fluorine substitution is the
primary driver for the enhanced toxicity profile compared to standard acetophenones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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